2-[3-(1H-imidazol-1-yl)propyl]-9-[(3-methylisoxazol-5-yl)methyl]-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-(3-imidazol-1-ylpropyl)-9-[(3-methyl-1,2-oxazol-5-yl)methyl]-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C20H29N5O2/c1-17-13-18(27-22-17)14-23-10-5-20(6-11-23)4-3-19(26)25(15-20)9-2-8-24-12-7-21-16-24/h7,12-13,16H,2-6,8-11,14-15H2,1H3
• InChI Key: ZGLAEOWKQOIRLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCC3(CCC(=O)N(C3)CCCN4C=CN=C4)CC2
• Molecular Formula: C20H29N5O2
• Molecular Weight: 371.5 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the imidazole ring and the spiro ring system. Imidazole rings can participate in a variety of reactions, including nucleophilic substitutions and electrophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antihypertensive Properties

One research avenue explores derivatives of 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones for their antihypertensive properties in spontaneously hypertensive rats, indicating potential applications in managing high blood pressure. Compounds with specific substitutions on the spirolactam ring showed significant activity, suggesting their role in peripheral alpha 1-adrenoceptor blockade (Clark et al., 1983).

CCR8 Antagonists

Another study discusses the synthesis of 3,9-diazaspiro[5.5]undecane derivatives as CCR8 antagonists, useful for treating chemokine-mediated diseases such as asthma, chronic obstructive pulmonary disease, and rhinitis (Norman, 2007).

Crystal Structure and Thermodynamic Properties

Research on the crystal structure, thermodynamic properties, and DFT studies of 5,6-dimethyl-1H-benzo[d]imidazol-3-ium 3-((2,4-dioxo-1,5-dioxaspiro[5.5]undecan-3-ylidene)methyl) -2,4-dioxo-1,5-dioxaspiro[5.5]undecane hydrate highlights the importance of understanding the chemical and physical properties of these compounds for further applications (Zeng et al., 2021).

Synthetic Methods

Efficient catalyst-free synthesis methods for nitrogen-containing spiro heterocycles, including 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones, have been developed. These methods provide insights into novel synthetic routes that could facilitate the production of these compounds for various applications (Aggarwal et al., 2014).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

The future directions for research on this compound could include further exploration of its biological activity and potential uses in medicine, given the wide range of activities exhibited by imidazole derivatives.